2-Chloro-4-(ethylsulfonyl)benzoic acid
Catalog No.
S9042938
CAS No.
118939-05-2
M.F
C9H9ClO4S
M. Wt
248.68 g/mol
Availability
Inquiry
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CAS Number
118939-05-2
Product Name
2-Chloro-4-(ethylsulfonyl)benzoic acid
IUPAC Name
2-chloro-4-ethylsulfonylbenzoic acid
Molecular Formula
C9H9ClO4S
Molecular Weight
248.68 g/mol
InChI
InChI=1S/C9H9ClO4S/c1-2-15(13,14)6-3-4-7(9(11)12)8(10)5-6/h3-5H,2H2,1H3,(H,11,12)
InChI Key
JPZAIINPMVVSEN-UHFFFAOYSA-N
Canonical SMILES
CCS(=O)(=O)C1=CC(=C(C=C1)C(=O)O)Cl
XLogP3
1.8
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
247.9910076 g/mol
Monoisotopic Mass
247.9910076 g/mol
Heavy Atom Count
15
Dates
Last modified: 11-21-2023
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